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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440

An In-depth Technical Guide to Cyclooctene Oxide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of cyclooctene oxide, a versatile bicyclic
epoxide. It details its fundamental chemical and physical properties, provides an experimental
protocol for its synthesis, and explores its applications, particularly in the context of modern
drug development and bioorthogonal chemistry.

Core Properties and Data

Cyclooctene oxide, also known as 9-Oxabicyclo[6.1.0]Jnonane or epoxycyclooctane, is a key
substrate in organic synthesis.[1][2] Its strained eight-membered ring containing an epoxide
functional group makes it a valuable intermediate for accessing a variety of more complex
molecular architectures.

Quantitative Data Summary

The essential physicochemical properties of cyclooctene oxide are summarized in the table
below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1582440?utm_src=pdf-interest
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.scbt.com/p/cyclooctene-oxide-286-62-4
https://www.sigmaaldrich.com/TW/zh/product/aldrich/c110507
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula CsH140 [1112113114]
Molecular Weight 126.20 g/mol [1][2]
CAS Number 286-62-4 [11[3114]
Colorless, wax-like solid or
Appearance [2][4](5]
crystals
Melting Point 53-56 °C [2][3][4]1[6]
Boiling Point 55 °C @ 5 mmHg [21[31[71[6]
69 °C @ 13 hPa (approx. 9.8
[51[8]
Torr)
9-Oxabicyclo[6.1.0]Jnonane,
Synonyms [1112][8]

Epoxycyclooctane

Experimental Protocols: Synthesis of Cyclooctene
Oxide

The epoxidation of cyclooctene is a common method for synthesizing cyclooctene oxide. One
effective and environmentally conscious method involves an enzyme-catalyzed reaction using
a lipase.

Protocol: Lipase-Catalyzed Epoxidation of cis-
Cyclooctene

This procedure details the synthesis of cis-1,2-epoxycyclooctane from cis-cyclooctene using
lipase and hydrogen peroxide.[5]

Materials & Equipment:
e Substances:

o cis-Cyclooctene (1.10 g, 10.0 mmol)
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o Lipase (e.g., Chirazyme L2-cf, 0.5 g)

o Ethyl acetate (50 mL)

o Hydrogen peroxide (33%, total 5.1 mL)

o Saturated sodium sulfite (Na2S0Os) solution
o Saturated sodium bicarbonate (NaHCOs) solution
o Anhydrous sodium sulfate (NazSQOa)
Equipment:

o 100 mL round-bottom flask

o 250 mL Erlenmeyer flask

o Magnetic stirrer and stir bar

o Separating funnel

o Rotary evaporator

o Filtration apparatus

Procedure:

Reaction Setup: Dissolve 1.10 g of cis-cyclooctene in 50 mL of ethyl acetate in a 100 mL
round-bottom flask equipped with a magnetic stir bar. Add 0.5 g of lipase to the solution.[5]

Reagent Addition: While stirring, add a total of 5.1 mL of 33% hydrogen peroxide portion-
wise (e.g., 425 uL every 15 minutes over 3 hours).[5]

Reaction Time: Allow the mixture to stir for 24 hours at room temperature after the complete
addition of hydrogen peroxide.[5]

Work-up - Enzyme Removal: Filter the reaction solution to remove the lipase. The enzyme
can be stored in ethyl acetate for reuse.[5]
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Work-up - Peroxide Quenching: Transfer the filtrate to a 250 mL Erlenmeyer flask. Add
saturated sodium sulfite solution dropwise with stirring until a peroxide test strip indicates the
absence of peroxides.[5]

Work-up - Neutralization: Transfer the mixture to a separating funnel and wash with a
saturated sodium bicarbonate solution until gas evolution ceases. Separate the organic
phase.[5]

Drying and Solvent Removal: Dry the organic phase over anhydrous sodium sulfate. Filter off
the drying agent and remove the solvent (ethyl acetate) using a rotary evaporator.[5]

Purification: The resulting crude product is cyclooctene oxide, which should appear as a
colorless, wax-like solid. For higher purity, the product can be distilled under reduced
pressure.[5]
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1. Reaction Setup
- cis-Cyclooctene
- Lipase
- Ethyl Acetate

tart Reaction

2. H202 Addition
(Portion-wise over 3h)

3. Stirring
(24h at RT)

Reaction Complete

Purified

8. Final Product
(Cyclooctene Oxide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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